(Z)-N-(3-(2-methoxyethyl)-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-nitro-1,3-benzothiazol-2-ylidene]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H17N3O6S/c1-26-7-6-21-14-4-3-13(22(24)25)11-17(14)29-19(21)20-18(23)12-2-5-15-16(10-12)28-9-8-27-15/h2-5,10-11H,6-9H2,1H3
• InChI Key: RGIGVNHOPPHUQT-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H17N3O6S
• Molecular Weight: 415.4 g/mol

Description

(Z)-N-(3-(2-methoxyethyl)-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide is a useful research compound. Its molecular formula is C19H17N3O6S and its molecular weight is 415.42. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-(2-methoxyethyl)-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-(2-methoxyethyl)-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Heterocyclic Compound Synthesis

Heterocyclic compounds, which include thiazoles and benzodioxines, are crucial in medicinal chemistry due to their diverse biological activities. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from specific precursors has shown promising anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This research underscores the potential for developing new therapeutic agents based on heterocyclic frameworks.

Antimicrobial Applications

Thiazolidine and oxazolidine derivatives have demonstrated significant antimicrobial activities. The synthesis of thiazolidine-2,4-dione carboxamide and amino acid derivatives has revealed weak to moderate antibacterial and antifungal activities (Alhameed et al., 2019). These findings highlight the potential of such compounds in addressing microbial resistance by exploring new molecular structures.

Antitumor and Antiproliferative Effects

The exploration of benzimidazole/benzothiazole-2-carboxamides for their antiproliferative activity and antioxidative potential presents another avenue of research. Certain derivatives have shown promising results against human cancer cells, along with significant antioxidative capacities, suggesting their utility in cancer treatment and as antioxidants (Cindrić et al., 2019).

Material Science Applications

In material science, the synthesis of novel magnetic nanoadsorbents based on thiazole derivatives for the removal of heavy metals from industrial wastes demonstrates the versatility of these compounds beyond biomedicine (Zargoosh et al., 2015). This research indicates the potential environmental applications of heterocyclic compounds.